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Compound of Interest

Compound Name: SKF 83822

Cat. No.: B1682080 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols for the preparation and use of SKF 83822, a

selective dopamine D1-like receptor agonist, for in vivo and in vitro research applications.

Introduction
SKF 83822 is a high-affinity, selective agonist for the dopamine D1-like receptors (D1 and D5).

[1] It is characterized as an "atypical" agonist because it selectively activates the adenylyl

cyclase (AC) signaling pathway, leading to the production of cyclic AMP (cAMP), without

stimulating the phospholipase C (PLC) pathway or phosphoinositide hydrolysis.[1][2][3] This

property makes it a valuable tool for dissecting the distinct signaling cascades associated with

D1-like receptor activation.

Physicochemical and Pharmacological Properties
SKF 83822 is typically supplied as a hydrobromide salt. It is crucial to use the batch-specific

molecular weight provided on the vial or Certificate of Analysis for precise molarity calculations.
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Property Data Reference

Molecular Weight
424.76 g/mol (for

hydrobromide salt)
[1]

Formulation C₂₀H₂₂ClNO₂ · HBr [1]

Solubility

Soluble up to 100 mM in

DMSO. Soluble up to 10 mM in

ethanol.

[1]

Receptor Binding Affinity (Ki)
D1: 3.2 nM D5: 3.1 nM D2:

186 nM D3: 66 nM D4: 335 nM
[1]

Functional Activity (EC₅₀)
65 nM for stimulating adenylyl

cyclase.
[1]

Storage (Solid Form)

Store at -20°C for long-term

(months to years). Can be

stored at 2-8°C for short-term

(days to weeks).

Storage (Stock Solution)

Store in aliquots at -20°C for

up to 1 month. Store in

aliquots at -80°C for up to 6

months. Protect from light and

moisture.

[2]

Experimental Protocols
Protocol 1: Preparation of Stock Solutions
This protocol describes the preparation of a high-concentration stock solution of SKF 83822,

typically in DMSO.

Materials:

SKF 83822 hydrobromide powder

Dimethyl sulfoxide (DMSO), anhydrous/hygroscopic
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Sterile microcentrifuge tubes or vials

Vortex mixer and/or sonicator

Procedure:

Determine Required Mass: Calculate the mass of SKF 83822 powder needed to achieve the

desired concentration and volume. For a 10 mM stock solution, you would dissolve 4.25 mg

of SKF 83822 hydrobromide (MW: 424.76) in 1 mL of DMSO.

Dissolution: Add the calculated volume of DMSO to the vial containing the SKF 83822
powder.

Mixing: Vortex the solution thoroughly. Gentle warming or brief sonication can aid in

complete dissolution, especially for higher concentrations.[3]

Aliquoting and Storage: To prevent degradation from repeated freeze-thaw cycles, aliquot the

stock solution into smaller, single-use volumes in sterile tubes. Store the aliquots at -20°C for

short-term use (≤1 month) or -80°C for long-term storage (≤6 months).[2]

Protocol 2: Preparation of Solutions for In Vivo Injection
This protocol details the dilution of the DMSO stock solution into a physiologically compatible

vehicle for subcutaneous (s.c.) or intraperitoneal (i.p.) injection in animal models.

Important Considerations:

The final concentration of DMSO in the injection vehicle should be minimized to avoid

irritation and toxicity. A final DMSO concentration of <1% is recommended.[3]

Prepare the final diluted solution fresh on the day of the experiment.

Materials:

SKF 83822 stock solution (from Protocol 1)

Sterile 0.9% physiological saline
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Sterile tubes for dilution

Procedure:

Thaw Stock Solution: Remove one aliquot of the SKF 83822 DMSO stock solution from the

freezer and allow it to thaw completely at room temperature.

Calculate Dilution: Determine the volume of stock solution and sterile saline required to

achieve the final desired injection concentration and volume.

Example Calculation: To prepare 1 mL of a 0.1 mg/mL injection solution from a 10 mg/mL

DMSO stock:

Volume of stock needed: (0.1 mg/mL * 1 mL) / 10 mg/mL = 0.01 mL (or 10 µL)

Volume of saline needed: 1 mL - 0.01 mL = 0.99 mL (or 990 µL)

The final DMSO concentration in this example would be 1%.

Dilution: Add the required volume of sterile saline to a new sterile tube. Add the calculated

volume of the SKF 83822 stock solution to the saline.

Mixing: Vortex the final solution gently to ensure it is homogenous.

Administration: The solution is now ready for administration. For subcutaneous injection in

rodents, a typical injection volume is 1-5 mL/kg.[4] All substances should be sterile and

warmed to room temperature before injection to minimize discomfort.[4]

Signaling Pathway and Experimental Workflow
SKF 83822 Signaling Pathway
SKF 83822 selectively activates the Gαs/olf-coupled D1 receptor, leading to the activation of

adenylyl cyclase and subsequent production of cAMP. This pathway is distinct from other D1-

like agonists that may also engage Gαq-coupled signaling.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1682080?utm_src=pdf-body
https://www.benchchem.com/product/b1682080?utm_src=pdf-body
https://www.jneurosci.org/content/41/44/9065
https://www.jneurosci.org/content/41/44/9065
https://www.benchchem.com/product/b1682080?utm_src=pdf-body
https://www.benchchem.com/product/b1682080?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682080?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


SKF 83822

Dopamine D1 Receptor

 Binds & Activates

Gαs/olf

 Activates

Adenylyl Cyclase
(AC)

 Activates

cAMP

 Catalyzes

ATP

Protein Kinase A
(PKA)

 Activates

Downstream Cellular Effects
(e.g., Gene Expression)

 Phosphorylates Targets

Click to download full resolution via product page

Caption: Canonical signaling pathway of SKF 83822 via the D1 receptor.
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Experimental Workflow for In Vivo Studies
The following diagram outlines a typical workflow for an in vivo experiment involving the

preparation and administration of SKF 83822.
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Caption: General workflow for preparing and using SKF 83822 in animal studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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